Cas no 2171221-31-9 ((2S)-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid
• CAS No: 2171221-31-9
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5872738
• PubChem ID: 165536750
• Update Time: 2025-06-10

(2S)-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid
• EN300-1515695
• 2171221-31-9
• (2S)-4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-hydroxybutanoic acid

• Inchi： 1S/C25H30N2O6/c1-15(2)13-21(23(29)26-12-11-22(28)24(30)31)27-25(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22,28H,11-14H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)/t21-,22+/m1/s1
• InChI Key： PXFPCGBSUMKXGF-YADHBBJMSA-N
• SMILES： O(C(N[C@@H](C(NCC[C@@H](C(=O)O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid

Recent Advances in the Study of (2S)-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid (CAS: 2171221-31-9)

The compound (2S)-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid (CAS: 2171221-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybutanoic acid moiety, is pivotal in peptide synthesis and drug development. Recent studies have focused on its role as a building block for novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of investigation has been the compound's utility in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc-protected amino acid derivative enhances the efficiency of peptide chain elongation while minimizing side reactions. A 2023 study published in the Journal of Medicinal Chemistry highlighted its application in the synthesis of antimicrobial peptides, where it contributed to improved yield and purity. The study also noted the compound's stability under standard SPPS conditions, making it a reliable choice for large-scale production.

In addition to its synthetic applications, (2S)-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid has been explored for its potential as a modulator of enzymatic activity. Preliminary in vitro studies suggest that the hydroxybutanoic acid moiety may interact with specific enzyme active sites, offering a pathway for the development of novel inhibitors. For instance, a recent preprint on bioRxiv reported its inhibitory effects on certain proteases involved in inflammatory pathways, though further in vivo validation is required.

The pharmacokinetic properties of this compound have also been a subject of interest. A 2024 study in Chemical Biology & Drug Design investigated its metabolic stability and membrane permeability using Caco-2 cell models. The results indicated moderate bioavailability, with potential for optimization through structural modifications. This finding opens avenues for the design of derivatives with enhanced therapeutic profiles.

Looking ahead, researchers are optimistic about the compound's versatility. Its dual functionality—serving as both a synthetic intermediate and a bioactive scaffold—positions it as a valuable tool in drug discovery. Future studies are expected to explore its applications in covalent inhibitor design and prodrug development, leveraging its reactive groups for targeted therapeutic effects.